Cas no 1045855-64-8 (tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate)

• Product Name: tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate
• CAS No: 1045855-64-8
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD11052846
• CID: 1068438
• PubChem ID: 329770965
• Update Time: 2025-06-16

tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-hydroxy-5-methoxypyridin-3-yl)carbamate
• tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate
• AC1Q4F78
• AG-B-52491
• AK-56934
• CTK7B1915
• CTK8G3363
• KB-260735
• MolPort-005-956-992
• 1045855-64-8
• MFCD11052846
• tert-Butyl (5-methoxy-4-oxo-1,4-dihydropyridin-3-yl)carbamate
• tert-butyl N-(5-methoxy-4-oxo-1H-pyridin-3-yl)carbamate
• CS-0447444
• DTXSID20670123
• AKOS015856328
• VRB85564
• DB-059156
• tert-Butyl(4-hydroxy-5-methoxypyridin-3-yl)carbamate
• AKOS030243392
• tert-Butyl 4-hydroxy-5-methoxypyridin-3-ylcarbamate, AldrichCPR
• tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate

• MDL： MFCD11052846
• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(15)13-7-5-12-6-8(16-4)9(7)14/h5-6H,1-4H3,(H,12,14)(H,13,15)
• InChI Key： KEGLYQVMHVEJFV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CNC=C(C1=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate

tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate (CAS No. 1045855-64-8): A Comprehensive Overview

tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate (CAS No. 1045855-64-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate is composed of a pyridine ring substituted with a hydroxyl group at the 4-position, a methoxy group at the 5-position, and a tert-butyl carbamate moiety attached to the nitrogen atom of the pyridine ring. This combination of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate in the development of novel therapeutic agents. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a lead compound for drug development in this area.

In addition to its enzymatic inhibition properties, tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate has also been investigated for its antioxidant and anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound effectively scavenges free radicals and reduces oxidative stress, which are critical factors in the pathogenesis of several chronic conditions such as cardiovascular diseases and cancer.

The synthetic accessibility of tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate further enhances its value as a research tool and potential drug candidate. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One such method involves the reaction of 4-hydroxy-5-methoxypyridine with tert-butyl chloroformate under controlled conditions, yielding high purity and yield of the desired product.

The physicochemical properties of tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in both research and pharmaceutical applications. Its moderate solubility in organic solvents and aqueous media makes it suitable for various experimental protocols, while its stability under different storage conditions ensures consistent performance in long-term studies.

Clinical trials involving compounds derived from tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate are currently underway to evaluate their safety and efficacy in treating specific medical conditions. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings underscore the potential of this compound to contribute to the development of new therapeutic strategies.

In conclusion, tert-Butyl 4-Hydroxy-5-methoxypyridin-3-ylcarbamate (CAS No. 1045855-64-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and synthetic accessibility, make it an important focus for ongoing scientific investigations aimed at advancing healthcare solutions.